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HYDROXYHOPANONE HYDROXYHOPANONE
Brand Name: Vulcanchem
CAS No.: 1981-81-3
VCID: VC0158487
InChI: InChI=1S/C30H50O2/c1-25(2)21-13-18-30(8)23(28(21,6)16-14-24(25)31)10-9-22-27(5)15-11-19(26(3,4)32)20(27)12-17-29(22,30)7/h19-23,32H,9-18H2,1-8H3/t19-,20-,21-,22+,23+,27-,28-,29+,30+/m0/s1
SMILES: CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5C4(CCC5C(C)(C)O)C)C)C)C
Molecular Formula: C30H50O2
Molecular Weight: 442.7 g/mol

HYDROXYHOPANONE

CAS No.: 1981-81-3

Main Products

VCID: VC0158487

Molecular Formula: C30H50O2

Molecular Weight: 442.7 g/mol

HYDROXYHOPANONE - 1981-81-3

CAS No. 1981-81-3
Product Name HYDROXYHOPANONE
Molecular Formula C30H50O2
Molecular Weight 442.7 g/mol
IUPAC Name (3S,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bS)-3-(2-hydroxypropan-2-yl)-5a,5b,8,8,11a,13b-hexamethyl-2,3,3a,4,5,6,7,7a,10,11,11b,12,13,13a-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
Standard InChI InChI=1S/C30H50O2/c1-25(2)21-13-18-30(8)23(28(21,6)16-14-24(25)31)10-9-22-27(5)15-11-19(26(3,4)32)20(27)12-17-29(22,30)7/h19-23,32H,9-18H2,1-8H3/t19-,20-,21-,22+,23+,27-,28-,29+,30+/m0/s1
Standard InChIKey NVNUNRUPWXZKAL-YKHKZODKSA-N
Isomeric SMILES C[C@]12CC[C@@H]([C@@H]1CC[C@@]3([C@@H]2CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCC(=O)C5(C)C)C)C)C)C(C)(C)O
SMILES CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5C4(CCC5C(C)(C)O)C)C)C)C
Canonical SMILES CC1(C2CCC3(C(C2(CCC1=O)C)CCC4C3(CCC5C4(CCC5C(C)(C)O)C)C)C)C
PubChem Compound 21582894
Last Modified Nov 11 2021
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